N-[2-Methoxy-2-(5-methylthiophen-2-yl)ethyl]-1,3-benzoxazol-2-amine

• IUPAC Name: N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C15H16N2O2S/c1-10-7-8-14(20-10)13(18-2)9-16-15-17-11-5-3-4-6-12(11)19-15/h3-8,13H,9H2,1-2H3,(H,16,17)
• InChI Key: INPIBIOELRSVRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(CNC2=NC3=CC=CC=C3O2)OC
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

N-[2-Methoxy-2-(5-methylthiophen-2-yl)ethyl]-1,3-benzoxazol-2-amine, also known as Moclobemide, is a reversible inhibitor of monoamine oxidase A (MAO-A) that is used in the treatment of depression and social anxiety disorder. Moclobemide is a relatively new drug that was first introduced in the 1990s and has since gained popularity due to its effectiveness and low side effect profile.

Mechanism of Action

N-[2-Methoxy-2-(5-methylthiophen-2-yl)ethyl]-1,3-benzoxazol-2-amine works by inhibiting the activity of MAO-A, an enzyme that breaks down neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting the activity of this enzyme, N-[2-Methoxy-2-(5-methylthiophen-2-yl)ethyl]-1,3-benzoxazol-2-amine increases the levels of these neurotransmitters in the brain, which can lead to an improvement in mood and a reduction in symptoms of depression and anxiety.
Biochemical and Physiological Effects
N-[2-Methoxy-2-(5-methylthiophen-2-yl)ethyl]-1,3-benzoxazol-2-amine has been shown to have a number of biochemical and physiological effects in the body. Studies have shown that N-[2-Methoxy-2-(5-methylthiophen-2-yl)ethyl]-1,3-benzoxazol-2-amine can increase the levels of serotonin, dopamine, and norepinephrine in the brain, which can lead to an improvement in mood and a reduction in symptoms of depression and anxiety. N-[2-Methoxy-2-(5-methylthiophen-2-yl)ethyl]-1,3-benzoxazol-2-amine has also been shown to have a positive effect on cognitive function, including memory and attention.

Advantages and Limitations for Lab Experiments

N-[2-Methoxy-2-(5-methylthiophen-2-yl)ethyl]-1,3-benzoxazol-2-amine has a number of advantages and limitations for use in lab experiments. One advantage is that it has a relatively low side effect profile compared to other antidepressant medications. This makes it a good choice for use in studies where the side effects of medications could confound the results. However, one limitation of N-[2-Methoxy-2-(5-methylthiophen-2-yl)ethyl]-1,3-benzoxazol-2-amine is that it is not as effective as other antidepressant medications in some cases, which could limit its usefulness in certain studies.

Future Directions

There are a number of future directions for research on N-[2-Methoxy-2-(5-methylthiophen-2-yl)ethyl]-1,3-benzoxazol-2-amine. One area of interest is the potential use of N-[2-Methoxy-2-(5-methylthiophen-2-yl)ethyl]-1,3-benzoxazol-2-amine in the treatment of other psychiatric disorders, such as bipolar disorder and schizophrenia. Another area of interest is the potential use of N-[2-Methoxy-2-(5-methylthiophen-2-yl)ethyl]-1,3-benzoxazol-2-amine in combination with other medications to enhance its effectiveness. Additionally, further research is needed to better understand the long-term effects of N-[2-Methoxy-2-(5-methylthiophen-2-yl)ethyl]-1,3-benzoxazol-2-amine on the brain and body.

Synthesis Methods

N-[2-Methoxy-2-(5-methylthiophen-2-yl)ethyl]-1,3-benzoxazol-2-amine is synthesized by the reaction of 2-amino-5-methylthiophene with 2-bromoethylamine hydrobromide to form N-[2-(5-methylthiophen-2-yl)ethyl]amine. This intermediate is then reacted with 2-amino-6-methoxybenzoxazole to form N-[2-Methoxy-2-(5-methylthiophen-2-yl)ethyl]-1,3-benzoxazol-2-amine.

Scientific Research Applications

N-[2-Methoxy-2-(5-methylthiophen-2-yl)ethyl]-1,3-benzoxazol-2-amine has been extensively studied in the field of neuroscience and has been found to have a significant impact on the levels of neurotransmitters in the brain. Studies have shown that N-[2-Methoxy-2-(5-methylthiophen-2-yl)ethyl]-1,3-benzoxazol-2-amine increases the levels of serotonin, dopamine, and norepinephrine in the brain, which are all important neurotransmitters involved in mood regulation.